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Compound of Interest

Compound Name: Ytterbium-176

Cat. No.: B092624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The isotopic and chemical purity of Ytterbium-176 (¹⁷⁶Yb) is a critical parameter for its primary

application as a precursor in the production of the therapeutic radioisotope Lutetium-177

(¹⁷⁷Lu). This guide provides a comparative overview of commercially available ¹⁷⁶Yb, along with

detailed experimental protocols for assessing its purity.

Commercial Availability and Supplier Comparison
Several companies supply enriched Ytterbium-176, typically in the form of Ytterbium (III) oxide

(¹⁷⁶Yb₂O₃). The quoted isotopic enrichment and chemical purity levels vary between suppliers.

While some provide detailed certificates of analysis with specific impurity limits, others offer

more general specifications. A summary of publicly available data is presented below.

Table 1: Comparison of Commercially Available Ytterbium-176 Oxide
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Supplier
Isotopic
Enrichment of
¹⁷⁶Yb (atom %)

Chemical Purity
(%)

Noteworthy
Impurities (ppmw)

International Isotopes,

Inc.[1]
>99.00 - <99.50

>99.90 (99.9997

reported)

Detailed analysis

provided: Other Yb

isotopes (<0.50), B

(≤5), Cr (≤5), Fe (≤5),

Ni (≤5), Cu (≤5), Zn

(≤5), Cd (≤5), Ba (≤5),

Eu (≤5), Lu (≤5), Pb

(≤2), and a

comprehensive list of

other elements

typically below 1

ppmw.

Orano >99.5 Very high
Specific impurity data

not publicly available.

ASP Isotopes[2][3]
Expected to achieve

99.75
High

Specific impurity data

not publicly available.

Kinectrics[4] Minimum 99.5

Rigorously purified to

minimize trace metal

impurities

Specific impurity data

not publicly available.

KFS Company[5] >99.30 - <99.50 >99.90

Specific impurity data

not publicly available,

but supply with a

certificate of analysis.

American Elements[6]

[7]
Not specified Up to 99.999%

Provides a certificate

of analysis upon

request.[6]

AMT Isotopes >99 >99

Specific impurity data

not publicly available,

but products are

certified.
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Trace Sciences

International[8]
96 - 99+ Not specified

Specific impurity data

not publicly available.

BuyIsotope.com[9] Not specified Not specified
Specific impurity data

not publicly available.

Note: The level of detail in publicly available specifications varies significantly. For critical

applications, it is imperative to request a detailed Certificate of Analysis from the supplier.

Experimental Protocols for Purity Assessment
Accurate determination of both isotopic and chemical purity is essential. The following are

detailed methodologies for key analytical techniques.

Isotopic Purity Assessment by Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS)
This technique provides high-precision measurements of isotope ratios.

Experimental Workflow:
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Sample Preparation

MC-ICP-MS Analysis

Data Processing

Weighing of Yb2O3

Dissolution in high-purity nitric acid

Dilution to appropriate concentration

Sample Introduction

Instrument Calibration

Data Acquisition

Mass Bias Correction

Calculation of Isotope Ratios

Determination of Isotopic Abundance

end

Final Purity Report

Click to download full resolution via product page

Caption: Workflow for Isotopic Purity Assessment by MC-ICP-MS.
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Methodology:

Sample Preparation:

Accurately weigh approximately 10 mg of the Yb₂O₃ powder into a clean PFA vial.

Dissolve the sample in a minimal amount of high-purity nitric acid (e.g., 1 mL of 8M HNO₃).

Gentle heating on a hotplate may be required to facilitate dissolution.

After complete dissolution, dilute the sample with 2% HNO₃ to achieve a final Ytterbium

concentration suitable for MC-ICP-MS analysis (typically in the range of 10-100 ng/mL).

Instrumentation and Analysis:

Use a high-resolution MC-ICP-MS instrument.

Calibrate the instrument using a certified Ytterbium isotopic standard.

Introduce the prepared sample solution into the plasma via a suitable sample introduction

system (e.g., a nebulizer and spray chamber).

Measure the ion beam intensities for all stable Ytterbium isotopes simultaneously using a

Faraday cup collector array.

Data Processing:

Correct for instrumental mass bias using a suitable correction model (e.g., exponential

law) and an internal or external standard.

Calculate the precise isotope ratios (e.g., ¹⁷⁶Yb/¹⁷⁴Yb, ¹⁷³Yb/¹⁷⁴Yb, etc.).

From the corrected isotope ratios, calculate the isotopic abundance of ¹⁷⁶Yb in atom

percent.

Chemical Purity Assessment by Inductively Coupled
Plasma Mass Spectrometry (ICP-MS)
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ICP-MS is a powerful technique for determining the concentration of trace and ultra-trace

elemental impurities.

Experimental Workflow:
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Sample Preparation

ICP-MS Analysis

Data Processing

Weighing of Yb2O3

Acid Digestion (e.g., microwave-assisted)

Dilution to final volume

Internal Standard Addition

Instrument Calibration with multi-element standards

Sample Measurement

Interference Correction

Quantification of Impurities

Calculation of Chemical Purity

end

Final Purity Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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